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Abstract

Thiotraniliprole is a systemic insecticide belonging to the anthranilic diamide class, which is
effective against a broad spectrum of chewing pests in various agricultural crops.[1][2] Its mode
of action involves the disruption of calcium regulation in the muscle cells of target insects by
acting on the ryanodine receptors, leading to paralysis and death.[2][3] This document provides
detailed application notes and protocols for the development of Thiotraniliprole formulations
for agricultural use, with a focus on suspension concentrates. It includes a summary of key
data, experimental protocols, and visualizations to guide researchers in this field.

Introduction to Thiotraniliprole

Thiotraniliprole is a potent insecticide that offers both preventative and curative control of
major agricultural pests.[2] It is classified by the Insecticide Resistance Action Committee
(IRAC) as a Group 28 insecticide.[1][4] The active ingredient is effective through both contact
and ingestion, and its systemic properties ensure it is translocated throughout the plant,
providing protection to all plant parts.[5][6]

Key Properties of the Diamide Class (as represented by Tetraniliprole):
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Property Value Reference

Chemical Class Anthranilic Diamide [1]

_ Ryanodine Receptor
Mode of Action [11[3]
Modulator

) Beige, solid powder (purified
Physical State o _ [4]
active ingredient)

Water Solubility Low [4]
Log P (n-octanol/water) 2.6 (atpH 4 and 7) [4]
Dissociation Constant (pKa) 9.1 [4]

Thiotraniliprole Formulations in Agriculture

The development of stable and effective formulations is crucial for the successful application of
Thiotraniliprole in an agricultural setting. Due to its low water solubility, suspension
concentrate (SC) formulations are a common and effective choice.[2][7]

Common Formulation Types for Diamide Insecticides:
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Formulation Type

Description

Key Advantages

Suspension Concentrate (SC)

A stable suspension of the

solid active ingredient in water.

Good dispersion, ease of
handling, reduced dust

exposure.[2][7]

Flowable Suspension (FS)

A type of suspension
concentrate specifically for

seed treatment.

Adheres well to seeds,
provides early-season

protection.[1]

Oil Dispersion (OD)

A suspension of the active

ingredient in oil.

Enhanced rainfastness and

leaf penetration.[8]

Water-Dispersible Granules
(WDG)

Granules that disintegrate and

disperse in water.

Reduced dust, easy to

measure and handle.

Microcapsule Formulation

The active ingredient is
encapsulated in a polymer

shell.

Controlled release, improved
stability, and reduced

environmental impact.[9][10]

Experimental Protocols

Preparation of a Thiotraniliprole Suspension
Concentrate (SC) Formulation

This protocol outlines the general steps for preparing a laboratory-scale batch of a

Thiotraniliprole SC formulation.

Materials:

Thiotraniliprole technical grade (active ingredient)

Wetting agent (e.g., sodium dodecylbenzenesulfonate)
Dispersing agent (e.g., lignosulfonate or polycarboxylate)
Antifreeze agent (e.g., propylene glycol)

Antifoaming agent (e.qg., silicone-based)
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e Thickening agent (e.g., xanthan gum)
» Biocide

e Deionized water

Equipment:

e High-shear mixer

e Bead mill

o Particle size analyzer

e Viscometer

e pH meter

 Stability testing chambers (for temperature and humidity control)
Procedure:

e Aqueous Phase Preparation: In a suitable vessel, combine the deionized water, wetting
agent, dispersing agent, and antifreeze agent. Mix until all components are fully dissolved.

o Milling: While stirring the aqueous phase, slowly add the Thiotraniliprole technical powder.
Continue mixing until a homogenous slurry is formed.

o Wet Milling: Transfer the slurry to a bead mill. Mill the suspension until the desired particle
size distribution is achieved (typically a median particle size of 2-5 pum). Monitor the particle
size throughout the milling process.

e Final Formulation: Transfer the milled concentrate to a mixing vessel. Add the thickening
agent, antifoaming agent, and biocide while stirring gently. Continue to mix until the
formulation is uniform.

e Quality Control: Measure and record the final pH, viscosity, and particle size distribution of
the formulation.
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Evaluation of Formulation Stability

Objective: To assess the physical and chemical stability of the developed Thiotraniliprole SC
formulation under accelerated storage conditions.

Procedure:
o Sample Preparation: Dispense 50 mL of the SC formulation into sealed, airtight containers.

o Accelerated Storage: Place the containers in a stability chamber at 54°C for 14 days (as per
CIPAC guidelines for accelerated storage testing).

e Analysis: After the storage period, allow the samples to return to room temperature.

e Physical Evaluation: Visually inspect the samples for any signs of phase separation, crystal
growth, or caking.

o Chemical Analysis: Determine the concentration of the active ingredient using a suitable
analytical method (e.g., HPLC) to assess for any degradation.

o Particle Size Analysis: Re-measure the particle size distribution to check for any significant
changes.

o Suspensibility Test: Determine the suspensibility of the formulation according to standard
methods (e.g., CIPAC MT 184).

Visualizations
Mode of Action: Thiotraniliprole Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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